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Compound of Interest

Compound Name: PQ-69

Cat. No.: B15571721 Get Quote

Disclaimer: The following information pertains to Polyquaternium-69, which is the chemical

compound most likely referred to by the identifier "PQ-69" in a research and development

context. This guidance is intended for researchers, scientists, and drug development

professionals. Always consult your institution's specific safety protocols and the manufacturer's

Safety Data Sheet (SDS) before handling or disposing of any chemical.

Essential Safety and Logistical Information
Polyquaternium-69 is a polymeric quaternary ammonium salt frequently used in the cosmetics

industry as a film former and hair fixative. While not classified as a hazardous material under

the OSHA Hazard Communication Standard, proper laboratory practices should always be

observed to ensure safety and minimize environmental impact.

Quantitative Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15571721?utm_src=pdf-interest
https://www.benchchem.com/product/b15571721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

INCI Name Polyquaternium-69 [1][2]

CAS Number 748809-45-2 [1][2]

Appearance
Slightly hazy, yellow colored

viscous liquid
[1]

pH Value 6.0 - 8.0 [1]

Solubility Water-soluble [1]

Recommended Use Level 0.5 - 5% [1]

Step-by-Step Disposal Procedures
The proper disposal of Polyquaternium-69 should be conducted in accordance with local, state,

and federal regulations for non-hazardous chemical waste.

Waste Identification:

Label all waste containers clearly as "Polyquaternium-69 waste" or "PQ-69 waste."

Although not classified as hazardous, do not mix with other chemical waste unless

compatibility has been confirmed.

Container Management:

Collect liquid waste in a dedicated, sealed, and properly labeled container.

For solid waste contaminated with Polyquaternium-69 (e.g., paper towels, gloves), collect

in a separate, sealed container labeled as "Solid waste with Polyquaternium-69."

Disposal of Liquid Waste:

Do not dispose of Polyquaternium-69 solutions down the drain.

Arrange for chemical waste pickup through your institution's Environmental Health and

Safety (EHS) office.
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Disposal of Empty Containers:

For containers that held Polyquaternium-69, triple rinse with a suitable solvent (e.g.,

water).

The rinsate should be collected and disposed of as liquid chemical waste.

After triple rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste. Deface the original label before disposal.

Experimental Protocols
Synthesis of Polyquaternium-69
The following is a representative protocol for the synthesis of Polyquaternium-69 based on its

known monomeric components. This should be performed by trained personnel in a controlled

laboratory setting.

Materials:

Vinylpyrrolidone (VP)

Vinyl caprolactam (VCL)

Dimethylaminopropyl methacrylamide (DMAPMA)

Alkylated quaternary dimethylaminopropyl methacrylamide (e.g., 3-

(Methacryloylamino)propyl-lauryldimethyl-ammonium Chloride - MAPLDAC)

Initiator (e.g., Azobisisobutyronitrile - AIBN)

Solvent (e.g., Ethanol or a water/ethanol mixture)

Reaction vessel with a stirrer, condenser, and nitrogen inlet

Procedure:

Charge the reaction vessel with the chosen solvent.
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Purge the vessel with nitrogen for at least 30 minutes to remove oxygen.

Add the monomers (VP, VCL, DMAPMA, and MAPLDAC) to the solvent in the desired molar

ratios.

Heat the mixture to the reaction temperature (typically 60-80 °C).

Dissolve the initiator (AIBN) in a small amount of the solvent and add it to the reaction vessel

to initiate polymerization.

Maintain the reaction under a nitrogen atmosphere and continue stirring for several hours

until the desired conversion is achieved.

Monitor the reaction progress by techniques such as gravimetry or spectroscopy.

Once the reaction is complete, cool the polymer solution to room temperature.

The resulting polymer solution can be purified by precipitation in a non-solvent (e.g., diethyl

ether) followed by filtration and drying under vacuum.

Characterization of Polyquaternium-69
A common method for characterizing polyquaternium polymers is through potentiometric

titration.

Objective: To determine the concentration of Polyquaternium-69 in a solution.

Materials:

Polyquaternium-69 solution of unknown concentration

Standardized solution of an anionic polymer (e.g., Dextran Sulfate)

Polyion-sensitive electrode

Titrator with a burette

Beaker and magnetic stirrer
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Procedure:

Pipette a known volume of the Polyquaternium-69 solution into a beaker.

Place the polyion-sensitive electrode and a magnetic stir bar into the beaker.

Begin stirring the solution at a constant rate.

Titrate the Polyquaternium-69 solution with the standardized dextran sulfate solution,

recording the electrode potential after each addition.

Continue the titration past the equivalence point.

Plot the electrode potential versus the volume of titrant added. The equivalence point is

determined from the inflection point of the titration curve.

Calculate the concentration of Polyquaternium-69 based on the stoichiometry of the reaction

with dextran sulfate.
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Caption: Synthesis of Polyquaternium-69 from its constituent monomers.
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Caption: Proper disposal workflow for PQ-69 waste and empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15571721#pq-69-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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